Cas no 87830-56-6 (Adenosine, 5'-deoxy-5'-(ethylamino)-)

• Product Name: Adenosine, 5'-deoxy-5'-(ethylamino)-
• CAS No: 87830-56-6
• MF: C₁₂H₁₈N₆O₃
• MW: 294.309721469879
• CID: 651885
• PubChem ID: 71412032
• Update Time: 2025-04-19

Adenosine, 5'-deoxy-5'-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-deoxy-5'-(ethylamino)-
• (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(ethylaminomethyl)oxolane-3,4-diol
• 87830-56-6
• BDBM50148580
• 5'-Deoxy-5'-(ethylamino)adenosine
• CHEMBL3770601
• (2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-((ethylamino)methyl)tetrahydrofuran-3,4-diol
• DTXSID70831606

• Inchi： 1S/C12H18N6O3/c1-2-14-3-6-8(19)9(20)12(21-6)18-5-17-7-10(13)15-4-16-11(7)18/h4-6,8-9,12,14,19-20H,2-3H2,1H3,(H2,13,15,16)/t6-,8-,9-,12-/m1/s1
• InChI Key： MOZBWPNPQUIIOP-WOUKDFQISA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CNCC)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 294.14403846g/mol
• Monoisotopic Mass: 294.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides